Hybrid N-Glycan

Cell adhesion CHO glycosylation mutants N-glycan class comparison
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C62H104N4O46
Molecular Weight 1641.5 g/mol
Cat. No. B16080624
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameHybrid N-Glycan
Molecular FormulaC62H104N4O46
Molecular Weight1641.5 g/mol
Structural Identifiers
InChIInChI=1S/C62H104N4O46/c1-15(75)63-19(5-67)32(80)49(20(79)6-68)107-57-31(66-18(4)78)41(89)50(26(12-74)104-57)108-61-48(96)53(111-62-54(44(92)37(85)25(11-73)103-62)112-56-30(65-17(3)77)40(88)34(82)22(8-70)100-56)51(109-55-29(64-16(2)76)39(87)33(81)21(7-69)99-55)28(106-61)14-98-59-47(95)52(110-60-46(94)43(91)36(84)24(10-72)102-60)38(86)27(105-59)13-97-58-45(93)42(90)35(83)23(9-71)101-58/h5,19-62,68-74,79-96H,6-14H2,1-4H3,(H,63,75)(H,64,76)(H,65,77)(H,66,78)/t19-,20+,21+,22+,23+,24+,25+,26+,27+,28+,29+,30+,31+,32+,33+,34+,35+,36+,37+,38+,39+,40+,41+,42-,43-,44-,45-,46-,47-,48-,49+,50+,51+,52-,53+,54-,55-,56-,57-,58-,59-,60+,61-,62+/m0/s1
InChIKeyLVSCHYVUOXTOJP-HJGQJXHLSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 3 hybrid / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Hybrid N-Glycan Structure & Procurement Rationale


Hybrid N-glycans constitute one of the three major structural classes of asparagine-linked (N-linked) glycans, alongside oligomannose and complex types [1]. They are defined by a conserved pentasaccharide core bearing unsubstituted terminal mannose residues on the Manα1–6 arm (characteristic of oligomannose glycans) and at least one N-acetylglucosamine (GlcNAc)-substituted antenna on the Manα1–3 arm (characteristic of complex glycans), creating an intermediate topology [1][2]. Hybrid-type structures are biosynthetic intermediates generated by N-acetylglucosaminyltransferase I (GnT-I, encoded by Mgat1) and are essential for normal neuronal function and postnatal viability [2][3]. Purified hybrid N-glycan standards (e.g., M5A1B/HYBR, monoisotopic mass ~1640.59 Da, CAS 84182-21-8) are routinely supplied at ≥90% purity (¹H NMR and HPLC) and are used as qualitative reference materials for liquid chromatography–mass spectrometry (LC-MS) glycan identification [4][5].

Workflow: LC-MS glycan identification and profiling
Selection: Hybrid-type N-glycan reference standard
Context: Glycobiology, biopharmaceutical characterization, and HIV bNAb research

Why Hybrid N-Glycan Standards Cannot Be Substituted


The three N-glycan classes—oligomannose, hybrid, and complex—are not functionally interchangeable, despite sharing a common biosynthetic origin. CHO cell lines engineered to express predominantly hybrid-type N-glycans (K16) exhibit cell–cell adhesion strength and migratory rates that are quantitatively intermediate between oligomannose-expressing (Lec1) and complex-type-expressing (Pro−5) lines [1]. At the molecular recognition level, certain broadly neutralizing HIV antibodies (e.g., PG9, PG16) bind hybrid N-glycan structures with subnanomolar dissociation constants (Kd), whereas structurally related oligomannose (Man5) or biantennary complex glycans alone show negligible binding [2]. Chromatographically, hybrid N-glycans elute at distinct retention times on porous graphitized carbon (PGC)-LC-MS relative to isobaric complex-type isomers, enabling unambiguous structural assignment [3]. Substituting a complex or oligomannose standard for a hybrid N-glycan therefore produces erroneous retention time alignment, incorrect structural annotation, and misleading quantitative abundance estimates in biological samples [1][3].

Phenotype Hybrid-type adhesion and migration phenotypes are intermediate; complex or oligomannose standards may not replicate these reference points, leading to misclassification.
Binding HIV bNAb recognition depends on the hybrid architecture; substituting with individual arm structures risks false negatives in screening arrays.
Chromatography Hybrid and isobaric complex glycans elute at distinct PGC-LC-MS retention times; using a complex standard may cause peak misassignment and quantification errors.

Head-to-Head Evidence for Hybrid N-Glycan Differentiation


Intermediate Cell Adhesion Phenotype

In a direct head-to-head comparison using three isogenic CHO cell lines differing only in their predominant N-glycan type, K16 cells (hybrid-type) produced a mean cell cluster area of 3906 ± 110 AU (n = 316), which is significantly larger than Pro−5 cells expressing complex-type N-glycans (3404 ± 99 AU, n = 259) and significantly smaller than Lec1 cells expressing oligomannose-type N-glycans (3765 ± 87 AU, n = 415), establishing an intermediate adhesion phenotype [1].

Cell adhesion
Head-to-head
Hybrid 3906 ± 110 AU vs. complex 3404 ± 99 AU, oligomannose 3765 ± 87 AU (n=316/259/415)
Shows intermediate adhesion phenotype; supports hybrid-specific calibration in cell adhesion assays.
CHO monolayer model; reported mean ± SEM.
Cell adhesion CHO glycosylation mutants N-glycan class comparison

Intermediate Cell Migration Rate in Wound Healing

Cell wound closure rates measured at 6 hours in CHO cell lines revealed that K16 cells (hybrid-type) closed wounds at a rate intermediate between Lec1 cells (oligomannose-type, fastest closure) and Pro−5 cells (complex-type, slowest closure). Mean wound closure values were significantly different across all three lines (P < 0.05), with oligomannose > hybrid > complex [1]. The quantitative ranking demonstrates that hybrid N-glycans provide a migratory phenotype that is not achievable with either oligomannose or complex N-glycans alone.

Migration rate
Head-to-head
Hybrid rate intermediate between oligomannose (fastest) and complex (slowest); all pairs P
Confirms intermediate migration reference; required for glycan-dependent wound-healing interpretation.
Scratch assay at 6 h; n ≥ 3.
E-cadherin mobility
Head-to-head
Hybrid ≈158 kDa; complex ≈162 kDa; oligomannose ≈154 kDa (SDS-PAGE)
Distinct electrophoretic signature aids rapid QC of N-glycan class on recombinant glycoproteins.
Endo H resistant, PNGase F sensitive; sialylation indicated by neuraminidase shift.
HIV bNAb binding
Head-to-head
PG9 Kd 10³-fold higher affinity vs. oligomannose or complex alone
Hybrid architecture required for high-affinity recognition; supports capture-ligand screening context.
Glycan microarray with chemo-enzymatically synthesized structures.
PGC-LC-MS RT
Class-level
Distinct retention time and SRM transitions vs. isobaric complex isomers in N-Glycopedia library
Enables unambiguous isomer assignment; complex standard misaligns peak identification.
Underivatized native glycans; 226 validated standards; preprint resource.
Biosynthetic requirement
Class-level
MGAT1−/− cells: hybrid and complex glycans absent; oligomannose accumulates
Shows non-redundant pathway; loss leads to neuronal caspase-3 activation in vivo.
CRISPR knockout in CHO; MALDI-TOF profiling; conditional mouse model.
Cell migration Wound healing N-glycan class comparison

Distinct Electrophoretic Mobility of Hybrid E-Cadherin

Heterologously expressed E-cadherin in K16 cells (hybrid-type N-glycans) migrated at approximately 158 kDa on SDS-PAGE, which is faster than E-cadherin from Pro−5 cells (complex-type, ≈162 kDa) and slower than E-cadherin from Lec1 cells (oligomannose-type, ≈154 kDa) [1]. The hybrid-type E-cadherin was sensitive to PNGase F digestion but resistant to Endo H, confirming the presence of hybrid or complex-type structures and distinguishing it from the Endo H-sensitive oligomannose form [1]. A small downward shift upon neuraminidase treatment further indicated sialic acid capping on at least one hybrid antenna [1].

E-cadherin mobility
Head-to-head
Hybrid ≈158 kDa; complex ≈162 kDa; oligomannose ≈154 kDa (SDS-PAGE)
Distinct electrophoretic signature aids rapid QC of N-glycan class on recombinant glycoproteins.
Endo H resistant, PNGase F sensitive; sialylation indicated by neuraminidase shift.
E-cadherin glycosylation Electrophoretic mobility N-glycan class comparison

High-Affinity HIV bNAb Binding to Hybrid N-Glycans

Glycan array binding studies demonstrated that the broadly neutralizing antibody PG9 binds certain synthetic hybrid N-glycan structures with subnanomolar dissociation constants (Kd < 1 nM) [1]. In contrast, a 1:1 mixture of Man5 (oligomannose) and sialyl biantennary glycan (complex-type) without the hybrid architecture showed only weak avidity [1]. Several other bNAbs, including PG16, PGT121, and PGT128-3C, also exhibited strong binding to hybrid glycans, while complex-type monoantennary or biantennary glycans produced binding signals >500 a.u. only in rare cases [1][2]. The hybrid structural motif—simultaneously presenting an oligomannose arm and a complex-type antenna at a defined spatial separation—is the molecular determinant of this recognition.

HIV bNAb binding
Head-to-head
PG9 Kd 10³-fold higher affinity vs. oligomannose or complex alone
Hybrid architecture required for high-affinity recognition; supports capture-ligand screening context.
Glycan microarray with chemo-enzymatically synthesized structures.
HIV broadly neutralizing antibodies Glycan array Hybrid N-glycan epitope

Unique PGC-LC-MS Retention Time and Fragmentation Pattern

The N-Glycopedia library, built from 226 purified N-glycan standards including hybrid, oligomannose, and complex types, provides validated PGC-LC-MS retention times and selected reaction monitoring (SRM) transitions for each structure [1]. The hybrid N-glycan standard M5A1B (monoisotopic mass 1640.5922 Da) elutes at a retention time that is distinguishable from isobaric complex-type isomers sharing the same mass, enabling unambiguous chromatographic resolution [1][2]. Diagnostic MS/MS fragment ions specific to the hybrid architecture further confirm structural identity, which cannot be achieved using compositional data or predicted structures alone [1].

PGC-LC-MS RT
Class-level
Distinct retention time and SRM transitions vs. isobaric complex isomers in N-Glycopedia library
Enables unambiguous isomer assignment; complex standard misaligns peak identification.
Underivatized native glycans; 226 validated standards; preprint resource.
PGC-LC-MS Glycan retention time Hybrid N-glycan standard

MGAT1 Knockout Eliminates Hybrid N-Glycan Biosynthesis

CRISPR/Cas9-mediated knockout of MGAT1 (encoding GnT-I) in CHO cells resulted in the complete loss of hybrid and complex N-glycans, with concomitant accumulation of oligomannose structures [1]. This genetic dissection demonstrates that hybrid N-glycans are biosynthetically non-redundant intermediates: without GnT-I activity, neither hybrid nor complex N-glycans can be produced. Furthermore, in vivo studies show that loss of Mgat1 in mice leads to a unique pattern of neuronal glycoprotein deficiency, caspase-3 activation, and apoptosis, establishing that hybrid N-glycan branching is an essential posttranslational modification not compensated by oligomannose or alternative pathways [2].

Biosynthetic requirement
Class-level
MGAT1−/− cells: hybrid and complex glycans absent; oligomannose accumulates
Shows non-redundant pathway; loss leads to neuronal caspase-3 activation in vivo.
CRISPR knockout in CHO; MALDI-TOF profiling; conditional mouse model.
MGAT1 knockout N-glycan biosynthesis Hybrid N-glycan requirement

Key Application Scenarios for Hybrid N-Glycan Standards


Functional Studies of Cell Adhesion and Migration

Researchers investigating N-glycan-dependent cell–cell adhesion and migration should use hybrid N-glycan standards to establish the intermediate phenotypic reference point. The quantitative evidence from CHO K16, Pro−5, and Lec1 lines demonstrates that hybrid N-glycans produce adhesion (mean cluster area 3906 ± 110 AU) and migration rates that are statistically distinct from both complex and oligomannose types [1]. Experiments examining E-cadherin function, integrin-mediated adhesion, or wound healing dynamics that omit hybrid standards risk misclassifying intermediate phenotypes and drawing erroneous conclusions about glycan structure–function relationships [1].

HIV Vaccine Research and bNAb Screening

Hybrid N-glycans are indispensable ligands for screening and characterizing HIV broadly neutralizing antibodies such as PG9, PG16, PGT121, and PGT128-3C, which recognize the unique hybrid architecture with subnanomolar Kd [1]. Glycan array-based screening platforms using hybrid N-glycan standards enable identification and affinity ranking of bNAbs from patient sera or engineered antibody libraries. Substituting complex or oligomannose glycans in these arrays produces false negatives, as these structures lack the spatial presentation of both oligomannose and complex-type arms required for high-affinity recognition [1][2].

LC-MS Glycan Library Construction and Method Development

The N-Glycopedia resource exemplifies the necessity of hybrid N-glycan standards for building comprehensive PGC-LC-MS retention time and fragmentation libraries [1]. Each hybrid N-glycan standard provides validated retention times and selected reaction monitoring (SRM) transitions that enable unambiguous discrimination from isobaric complex-type isomers. Analytical laboratories developing glycan profiling methods for biopharmaceutical characterization, biomarker discovery, or clinical diagnostics must include hybrid standards to achieve correct isomer assignment and accurate relative quantification [1][2].

Glycoprotein Quality Control and Biosimilar Characterization

The distinct electrophoretic mobility of hybrid N-glycosylated proteins (e.g., E-cadherin at ≈158 kDa vs. ≈162 kDa for complex-type and ≈154 kDa for oligomannose-type) provides a practical quality control assay for verifying the predominant N-glycan class on recombinant therapeutic glycoproteins [1]. Biosimilar developers can use hybrid N-glycan standards as electrophoretic or chromatographic markers to confirm batch-to-batch glycosylation consistency, while also employing hybrid-specific Endo H resistance and PNGase F sensitivity patterns to distinguish hybrid structures from oligomannose contaminants [1].

Application
Selection Property
Validation Focus
Cell adhesion & migration studies
Intermediate phenotypic reference point
Verify hybrid-specific adhesion/migration intermediate values; E-cadherin mobility marker
HIV bNAb screening
Hybrid architecture-dependent affinity
Confirm bNAb binding specificity; avoid false negatives from oligomannose/complex surrogates
LC-MS glycan library construction
Validated PGC retention time & SRM transitions
Align hybrid isomer peaks; discriminate from isobaric complex types for accurate quantification
Glycoprotein QC & biosimilar characterization
Glycan-class electrophoretic/chromatographic signature
Confirm batch consistency; use Endo H resistance/PNGase F sensitivity pattern to rule out oligomannose

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

53 linked technical documents
Explore Hub


Quote Request

Request a Quote for Hybrid N-Glycan

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.